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HO-PEG₅-CH₂COOH is a versatile building block in bioconjugation and nanotechnology. Its key

applications are summarized in the table below.

Application Area Specific Use & Rationale

PROTAC Development Serves as a linker/spacer to connect E3 ubiquitin ligase ligands with

target protein ligands [1].

Drug Delivery &
Formulation

Enhances the solubility and stability of therapeutic compounds and is

applied in drug-release systems [2].

Bioconjugation & Material
Science

Used to crosslink molecules (e.g., proteins, peptides) and modify

surfaces for new material research [3] [2].

PROTAC Linker Function

HO-PEG₅-CH₂COOH plays a specific functional role in the architecture of PROTAC molecules, which can

be visualized as follows:
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Schematic of a PROTAC molecule where HO-PEG₅-CH₂COOH connects two functional ligands.

In this role, the PEG linker is crucial for the molecule's mode of action. The hydroxyl (-OH) and carboxylic

acid (-COOH) groups provide specific attachment points for synthesizing the PROTAC [3]. The flexible

PEG chain acts as a spacer, ensuring the two ligands can properly engage with their respective targets to

facilitate the degradation of the target protein [1].

Handling and Experimental Considerations

For researchers planning to use this compound, the following experimental protocols and handling

information are essential.

Storage and Handling

Storage: The product should be stored as a powder in a sealed container, under dry conditions, at
temperatures between 2-8°C or -5°C, and protected from light [2] [4].

Stability: When dissolved, solutions are typically stable for about one month at -20°C or six months
at -80°C [5].

Handling: Standard laboratory safety practices should be followed. The compound may cause skin,
eye, and respiratory irritation, so appropriate personal protective equipment (PPE) is recommended

[4].

Solubility and Stock Solution Preparation

Solubility: HO-PEG₅-CH₂COOH is generally soluble in water [3] and common organic solvents like

DMSO.
Stock Solution Protocol:

Weigh an appropriate amount of the powder.
Dissolve in DMSO, water, or PBS to the desired concentration (e.g., 10-100 mM).

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
Store the aliquots at -20°C or -80°C for long-term stability [5].

Conjugation Reaction Workflow
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The process of conjugating HO-PEG₅-CH₂COOH to another molecule, such as a peptide, involves activating

the carboxylic acid and coupling it to an amine. The general workflow is outlined below.

1. Carboxylic Acid Activation
(Use EDC, NHS)

2. Coupling with Amine
(Nucleophilic attack)

3. Formation of Stable
Amide Bond

4. Purification & Analysis
(e.g., HPLC, MS)
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General workflow for conjugating HO-PEG₅-CH₂COOH via its carboxylic acid group.

Activation: The carboxylic acid group of HO-PEG₅-CH₂COOH is activated using common coupling

agents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-
Hydroxysuccinimide). This forms an active ester intermediate, which is more reactive towards

nucleophiles.
Coupling: The activated ester reacts with a primary amine group (e.g., from a lysine residue on a

protein or the N-terminus of a peptide) to form a stable amide bond, releasing the PEG-linked
product.

Purification and Analysis: The final conjugate is typically purified by techniques such as dialysis,
gel filtration chromatography, or HPLC and analyzed by Mass Spectrometry (MS) to confirm

successful conjugation [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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